Journal Name:Lubrication Science
Journal ISSN:0954-0075
IF:1.307
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1557-6833
Year of Origin:0
Publisher:Wiley-Blackwell
Number of Articles Per Year:34
Publishing Cycle:Monthly
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Co-electrospun poly(vinyl alcohol)/poly(ɛ-caprolactone) nanofiber scaffolds containing coffee and Calendula officinalis extracts for wound healing applications
Lubrication Science ( IF 1.307 ) Pub Date: 2022-10-19 , DOI: 10.1177/08839115221126714
Fabrication of a biocompatible nanofibrous dressing with the advantage of the inclusion of bioactive herbal extracts is a promising approach in skin tissue engineering and wound healing application...
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Chitosan–silver nanocomposites as a promising tool for controlling the bed bug: Cimex lectularius (Heteroptera: Cimicidae)
Lubrication Science ( IF 1.307 ) Pub Date: 2023-01-21 , DOI: 10.1177/08839115221149724
This study evaluates the use of chitosan–silver nanocomposites (CSN) as an insecticide against the bed bug (Cimex lectularius). Adult bed bugs were collected from infested residential areas and ide...
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Enhanced anticancer efficacy of docetaxel through galbanic acid encapsulated into PLA-PEG nanoparticles in treatment of colon cancer, in vitro and in vivo study
Lubrication Science ( IF 1.307 ) Pub Date: 2021-10-19 , DOI: 10.1177/08839115211053922
Cancer is one of the most leading causes of human mortality and despite outstanding breakthrough in introducing new therapeutic approaches, the clinical outcomes are disappointing. Therefore, extensive research in design and preparation of more efficient drug delivery systems can open a window to shine light into the therapeutic modality. In this study, we evaluated the effect of galbanic acid (GBA) encapsulated into PLA-PEG nanoparticles (NPs) to enhanced anticancer efficacy of docetaxel (DOC) for the treatment of colon cancer. Prepared NPs were characterized by different methods in terms of size, zeta potential, and drug loading capacity. MTT assay was used to investigate the anti-proliferation of GBA-loaded PEG-PLA NPs along with DOC. The therapeutic efficacy of [email protected] NPs & DOC was further investigated in C26 tumor-bearing BALB/c mice model. The resulting NPs were narrowly distributed (PDI = 0.06) with the mean diameter of 148 ± 9 nm with somewhat negative charge. GBA were efficiently loaded into mPEG-PLA NPs with encapsulation efficiency of about 40% ± 3. Cytotoxicity studies showed that NPs loaded with GBA and fixed concentration of docetaxel (20 nM) have higher toxicity (IC50 = 6 ± 1.8 µM) than either [email protected] (IC50 = 8 ± 1.2 µM) or free GBA (IC50 = 15 ± 3.5 µM) in C26 cells. In vivo studies revealed a synergistic effect of [email protected] NPs and DOC on tumor growth inhibition and survival rate in comparison with monotherapy approach.
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Fabrication of poloxamer based besifloxacin thermosensitive in situ gelling nanoemulsions for ophthalmic delivery
Lubrication Science ( IF 1.307 ) Pub Date: 2023-04-24 , DOI: 10.1177/08839115231167587
The present study aimed to develop and investigate besifloxacin (BSF) in situ gel nanoemulsions (NEs) consisting of two hydrophilic polymers, that is, poloxamer 407 (P407) and poloxamer 188 (P188),...
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Improvement of osteogenic properties using a 3D-printed graphene oxide/hyaluronic acid/chitosan composite scaffold
Lubrication Science ( IF 1.307 ) Pub Date: 2022-06-17 , DOI: 10.1177/08839115221104072
Oral and maxillofacial tumors, trauma and infections are the main causes of jaw defects, whose clinical treatment is very complicated. With the development of biological tissue engineering, many bi...
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Virucidal properties of new multifunctional fibrous N-halamine-immobilized styrene-divinylbenzene copolymers
Lubrication Science ( IF 1.307 ) Pub Date: 2022-09-09 , DOI: 10.1177/08839115221121852
Virucidal properties of N-chlorosulfonamides immobilized on fibrous styrene-divinylbenzene copolymers have been studied. Corresponding materials with different functional group structures and chlor...
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Preparation and characterization of conductive nerve guide conduit filled with dual drug-loaded nanofibers
Lubrication Science ( IF 1.307 ) Pub Date: 2021-10-19 , DOI: 10.1177/08839115211053917
Peripheral nerve injury (PNI) has become one of the common clinical diseases. How to promote the regeneration and function recovery of the damaged peripheral nerve has been the focus of attention in the medical field. Evidence suggests that the longitudinal filling of oriented fibers in nerve guide conduit (NGC) is especially beneficial to the repair of long gap PNI. In this study, polypyrrole (PPy) nanospheres (PNSs) were prepared by the soft-templating method, and mixed with poly (lactic acid) (PLA) to prepare conductive PNSs/PLA NGC, and the optimal ratio of PNSs was 4.5%. PLA and vascular endothelial growth factor (VEGF) as shell, chitosan (CS) and paeoniflorin (PF) as core, oriented coaxial nanofibers were obtained and then filled into PNSs/PLA NGC. The composite NGC has excellent mechanical properties, electrical conductivity, hydrophilic properties, and degradation properties. Besides, the successive release of VEGF and PF can play a synergistic role in promoting nerve regeneration. In vitro experiments showed that the composite NGC was nontoxic and suitable for the adhesion and proliferation of nerve cells. In addition, PNSs combined with electrical stimulation (ES) can significantly promote the differentiation and proliferation of nerve cells, which is conducive to nerve regeneration. These positive results indicate that the composite NGC is a promising candidate in the repair of long gap PNI.
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Upon a potential approach to regulate the targeting region of inhalable liposomes
Lubrication Science ( IF 1.307 ) Pub Date: 2022-09-09 , DOI: 10.1177/08839115221121862
Liposomes for inhalation have high biosafety and can achieve slow and controlled delivery, which are especially suitable for the treatment of lung diseases and have a promising clinical application...
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Natural rubber latex films with effective growth inhibition against S. aureus via surface conjugated gentamicin
Lubrication Science ( IF 1.307 ) Pub Date: 2023-03-06 , DOI: 10.1177/08839115231153823
Hospital-associated infections and related complications are of extreme concern in the healthcare sector since biofilms generated over material surfaces not only create turbulence in the healthcare...
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Accelerating skin barrier repair using novel bioactive magnesium-doped nanofibers of non-mulberry silk fibroin during wound healing
Lubrication Science ( IF 1.307 ) Pub Date: 2021-11-23 , DOI: 10.1177/08839115211061737
Novel magnesium doped non-mulberry silk fibroin nanofibers with ability to enhance skin barrier function were successfully fabricated using electrospinning technique for wound healing applications. Magnesium nanoparticles incorporated in the electrospun nanofibers releases Mg2+ ions at the site of implementation. The effect of Mg2+ is of considerable concern in wound healing due to its skin barrier repair ability and its role in blood coagulation. The physicochemical characterization of the scaffold was investigated by determining the morphology and secondary structure confirmation. The effects of Mg2+ ions in silk fibroin microenvironment have been evaluated using SEM, XRD, and FTIR to confirm the incorporation of magnesium in the film. The aim of this study is to see the effect of doped Mg on the structural, physical, and biological properties of non-mulberry silk fibroin (NSF) film. The magnesium doped nanofibrous film exhibited enhanced mechanical property, satisfactory blood clotting ability, and good in vitro degradability. This silk fibroin-based film mimicking extracellular matrix for skin regeneration were constructed using electrospinning technique. The wound healing efficiency of prepared nanofibers were evaluated in full-thickness wound models of rat. The Mg doped silk fibroin film exhibited faster wound healing activity (14 days) among all experimental group. The study indicates the potential of magnesium-doped silk /PVA film as skin substitute film.
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